2-[1,7-dimethyl-9-(2-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid

• IUPAC Name: 2-[1,7-dimethyl-9-(2-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C19H21N5O4/c1-11-8-22(13-7-5-4-6-12(13)2)18-20-16-15(23(18)9-11)17(27)24(10-14(25)26)19(28)21(16)3/h4-7,11H,8-10H2,1-3H3,(H,25,26)
• InChI Key: VBTVHWLBCIQFHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)O)C4=CC=CC=C4C
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

2-[1,7-dimethyl-9-(2-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Profile of Pyrimidine Derivatives

Pyrimidine derivatives, such as ML 3000, have shown to inhibit enzymes cyclo-oxygenase and 5-lipoxygenase, possessing antiphlogistic, analgesic, antipyretic, antiasthmatic, and antiaggregative activities without causing gastrointestinal damage (Laufer et al., 1994).

Synthesis and Heterocyclic Systems

Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been used as a reagent for preparing heterocyclic systems like pyrimidinones and triazinones, demonstrating the versatility of pyrimidine derivatives in synthesizing complex heterocyclic structures (Toplak et al., 1999).

Aldose Reductase Inhibitors

Pyrimidineacetic acids and (pyrimidinyloxy)acetic acids have been synthesized and evaluated as inhibitors of bovine lens aldose reductase. These compounds show potential in addressing complications related to diabetes by inhibiting aldose reductase (Ellingboe et al., 1990).

Herbicide Design and Synthesis

Rational design based on the bioactive conformation analysis of pyrimidinylbenzoates as acetohydroxyacid synthase inhibitors integrates techniques like molecular docking and density functional theory calculation, highlighting the application in designing herbicides (He et al., 2007).

Antimicrobial Activities

Novel pyridothienopyrimidines and pyridothienotriazines synthesized from acetyl derivatives have shown antimicrobial activities, indicating the potential of pyrimidine derivatives in developing new antimicrobial agents (Abdel-rahman et al., 2002).